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Compound of Interest

Compound Name: Methyl 2-chloropropionate

Cat. No.: B095975 Get Quote

An In-depth Technical Guide to the Physical Properties of Methyl 2-Chloropropionate

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physical properties of chemical intermediates is fundamental to process design, safety,

and optimization. Methyl 2-chloropropionate (CAS No: 17639-93-9), a key building block in

organic synthesis, is no exception. This technical guide provides a comprehensive overview of

its core physical characteristics, supported by detailed experimental protocols and logical

workflows.

Core Physical and Chemical Properties
Methyl 2-chloropropionate is a colorless liquid noted for its utility as a solvent and as an

intermediate in the production of pharmaceuticals and agrochemicals.[1][2] It is recognized as

a flammable liquid and should be handled with appropriate safety precautions.[3]

General and Molar Properties
The fundamental identifiers and molar properties of methyl 2-chloropropionate are

summarized below.
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Property Value Source(s)

Molecular Formula C₄H₇ClO₂ [4][5]

Molecular Weight 122.55 g/mol [3][4]

Appearance Clear, colorless liquid [4][5]

CAS Number 17639-93-9 [4]

Thermophysical and Optical Properties
The following table details the key thermophysical and optical properties of methyl 2-
chloropropionate, which are critical for its handling, purification, and use in reactions.

Property Value Conditions Source(s)

Boiling Point 132-133 °C at 1 atm [4][5]

Melting Point -10 °C [4]

Density 1.075 g/mL at 25 °C [4][5]

Refractive Index (n_D) 1.417 at 20 °C [4][5]

Flash Point 38 °C (101 °F) Closed Cup [6]

Vapor Pressure 5.25 mmHg at 20 °C [4]

Vapor Density 4.22 (vs air) [4]

Solubility Profile
The solubility of a compound is a critical parameter for reaction and purification solvent

selection.

Solvent Solubility Source(s)

Water Insoluble/Immiscible [4][5][7]

Organic Solvents Soluble [8]
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Experimental Protocols for Property Determination
The following sections outline the generalized experimental methodologies for determining the

key physical properties of liquid organic compounds such as methyl 2-chloropropionate.

Determination of Boiling Point
The boiling point is determined as the temperature at which the vapor pressure of the liquid

equals the surrounding atmospheric pressure. A common laboratory method involves the use

of a Thiele tube or an aluminum block.[9][10]

Procedure:

A small quantity of methyl 2-chloropropionate is placed in a fusion tube.

A capillary tube, sealed at one end, is inverted and placed within the fusion tube containing

the liquid.

The fusion tube is attached to a thermometer and heated uniformly in a Thiele tube or

heating block.

The temperature is slowly increased until a continuous and rapid stream of bubbles emerges

from the open end of the capillary tube.

The heat source is then removed, and the temperature at which the liquid begins to enter the

capillary tube is recorded as the boiling point.[10]

Determination of Density
The density of a liquid can be determined by accurately measuring the mass of a known

volume.[11]

Procedure:

An empty, dry measuring cylinder is weighed on an electronic balance, and its mass is

recorded.
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A specific volume of methyl 2-chloropropionate (e.g., 10 mL) is accurately measured into

the graduated cylinder, reading the volume from the bottom of the meniscus.

The measuring cylinder containing the liquid is reweighed to determine the combined mass.

The mass of the liquid is calculated by subtracting the mass of the empty cylinder.

The density is then calculated by dividing the mass of the liquid by its volume (ρ = m/V).[11]

[12] For higher precision, a pycnometer can be used.[13]

Measurement of Refractive Index
The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material. It is a characteristic property of a substance and is often measured using an

Abbe refractometer.[14]

Procedure:

The refractometer is calibrated using a standard substance with a known refractive index,

such as distilled water.

A few drops of methyl 2-chloropropionate are placed on the prism of the refractometer.

The prism is closed, and the light source is adjusted.

The user looks through the eyepiece and adjusts the controls until the boundary between the

light and dark fields is sharp and centered on the crosshairs.

The refractive index is then read from the instrument's scale.[14]

Determination of Flash Point
The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in air.[15] The Pensky-Martens closed-cup method is a standard procedure for this

determination.[16][17]

Procedure:
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The sample of methyl 2-chloropropionate is placed in the test cup of the Pensky-Martens

apparatus.

The lid is secured, and the sample is heated at a slow, constant rate while being stirred.

An ignition source is periodically directed into the cup.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors of the sample to ignite.[16][18]

Assessment of Solubility
A qualitative assessment of solubility can be performed through direct observation.[19][20]

Procedure:

A small, measured amount of methyl 2-chloropropionate (e.g., 0.1 mL) is added to a test

tube.

A small volume of the solvent in question (e.g., 2 mL of water or an organic solvent) is added

to the test tube.

The mixture is vigorously shaken.

The mixture is observed to determine if the methyl 2-chloropropionate has dissolved to

form a homogeneous solution or if it remains as a separate phase.[8][19]

Visualized Workflow
The logical progression for the experimental characterization of a liquid chemical like methyl 2-
chloropropionate is depicted in the workflow diagram below. This sequence ensures that

fundamental properties are established before proceeding to more specific analyses.
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Workflow for Physical Property Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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